9-(3,4-dimethylphenyl)-2-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethylphenyl)-2-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H21N5O3/c1-4-30-16-9-6-14(7-10-16)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)15-8-5-12(2)13(3)11-15/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29)
• InChI Key: OXWBJUUWPUSBCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=C(C=C4)C)C)C(=O)N
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol
• CAS No.: 898422-39-4

Description

This purine-6-carboxamide derivative features a bicyclic purine core substituted at the 2- and 9-positions with aryl groups (3,4-dimethylphenyl and 4-ethoxyphenyl) and an 8-oxo functional group. Its synthesis involves multi-step reactions, including thiourea formation from phenyl isothiocyanate and diaminomaleonitrile, followed by cyclization with 4-ethoxybenzaldehyde and subsequent S-alkylation to stabilize the mercapto intermediate .

Comparison with Similar Compounds

Comparison with Structurally Analogous Purine-6-Carboxamide Derivatives

Key Structural and Functional Differences

The compound’s structural analogs differ primarily in aryl substituents at the 2- and 9-positions, which modulate physicochemical properties and biological activity. Below is a comparative analysis:

Compound Name	Substituents (Position 2 / Position 9)	Molecular Formula	Key Features	CAS Number
Target Compound	4-Ethoxyphenyl / 3,4-Dimethylphenyl	C₂₂H₂₁N₅O₃	High lipophilicity; electron-rich aryl groups enhance stability	Not explicitly provided
2-(2,4-Dimethoxyphenyl)-8-oxo-9-phenyl-8,9-dihydro-7H-purine-6-carboxamide	2,4-Dimethoxyphenyl / Phenyl	C₂₀H₁₇N₅O₄	Increased solubility due to methoxy groups; reduced steric hindrance	Not provided
2-(4-Ethoxyphenyl)-9-(2-Methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	4-Ethoxyphenyl / 2-Methoxyphenyl	C₂₁H₁₉N₅O₄	Balanced lipophilicity and polarity; scalable synthesis	869069-21-6
8,9-Dihydro-2-methyl-9-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide	Methyl / 4-Methylphenyl	C₁₄H₁₃N₅O₂	Compact structure; lower molecular weight	64440-99-9
N-[2-(4-Chlorophenyl)ethyl]-2-cyclohexyl-N,9-dimethyl-8-oxo-8,9-dihydro-7H-purine-7-carboxamide	Cyclohexyl / 4-Chlorophenyl ethyl	C₂₃H₂₇ClN₆O₂	Chlorine atom enhances electrophilicity; cyclohexyl improves membrane permeability	1273301-87-3

Research Findings

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s 4-ethoxyphenyl group (electron-donating) contrasts with the chlorophenyl group in 1273301-87-3 (electron-withdrawing), leading to divergent reactivity in nucleophilic environments .
• Scalability : The 869069-21-6 derivative outperforms others in large-scale synthesis due to streamlined purification protocols .